Cas no 53270-35-2 (1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)-)

1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)- structure
53270-35-2 structure
Product Name:1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
CAS No:53270-35-2
MF:C13H16O4
MW:236.263744354248
CID:1581520
PubChem ID:12272223
Update Time:2025-04-21

1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
    • 1-(2,4-dimethoxy-6-methylphenyl)butane-1,3-dione
    • 53270-35-2
    • DTXSID70483482
    • Inchi: 1S/C13H16O4/c1-8-5-10(16-3)7-12(17-4)13(8)11(15)6-9(2)14/h5,7H,6H2,1-4H3
    • InChI Key: XEXJDZIBNIVAJZ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC(C)=C1C(CC(C)=O)=O)OC

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)- Related Literature

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